Cas no 2098135-87-4 (2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2098135-87-4
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 6577010
• Update Time: 2025-06-15

2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• 1H-Pyrazole-4-acetaldehyde, 1-(2-methylpropyl)-3-(2-thienyl)-

• Inchi： 1S/C13H16N2OS/c1-10(2)8-15-9-11(5-6-16)13(14-15)12-4-3-7-17-12/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： MXTSBPQLVAGUEI-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(CC=O)C(C2SC=CC=2)=N1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 398.6±37.0 °C(Predicted)
• pka: 1.19±0.10(Predicted)

Additional information on 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Comprehensive Overview of 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098135-87-4)

2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098135-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a pyrazole core with a thiophene moiety and an acetaldehyde functional group. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The compound's isobutyl substituent enhances its lipophilicity, which is crucial for improving membrane permeability in drug design. Researchers are particularly interested in its potential applications in kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy development. The thiophene ring, a common pharmacophore, contributes to its electronic properties, making it relevant for optoelectronic materials and organic semiconductors—hot topics in sustainable energy research.

Recent studies highlight the compound's role in catalysis and ligand design, addressing the growing demand for efficient synthetic methodologies. Its aldehyde group offers a reactive handle for further derivatization, enabling the creation of libraries for high-throughput screening—a technique widely discussed in AI-driven drug discovery forums. Analytical techniques like HPLC and NMR are typically employed to characterize this compound, ensuring purity for research applications.

From an industrial perspective, scalability of 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde synthesis is a frequent query among chemists. Optimized routes using microwave-assisted reactions or flow chemistry—trending keywords in green chemistry—are being explored to reduce environmental impact. The compound's stability under various conditions is another focus area, with discussions often centering on proper storage (e.g., inert atmosphere) to preserve its aldehyde functionality.

In material science, this compound's π-conjugated system attracts attention for developing OLEDs and sensors, coinciding with the surge in wearable technology research. Computational chemists frequently investigate its electronic structure using DFT calculations, a method increasingly integrated with machine learning approaches. These interdisciplinary applications make CAS No. 2098135-87-4 a recurring subject in patent literature and academic publications.

Quality control protocols for 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde often involve chromatographic purity assessments, reflecting industry standards for research chemicals. The compound's compatibility with click chemistry reactions answers frequent search queries about modular synthesis techniques. Furthermore, its potential in metal-organic frameworks (MOFs) design connects it to carbon capture technologies—a subject of global environmental interest.

As regulatory landscapes evolve, proper handling guidelines for this compound emphasize laboratory safety without classification concerns. Its non-hazardous nature under standard conditions makes it accessible for academic research, though proper personal protective equipment (PPE) remains recommended. The compound's commercial availability through specialty chemical suppliers facilitates its adoption across multiple research domains.

Future research directions may explore its enantioselective synthesis, responding to the pharmaceutical industry's demand for chiral intermediates. The integration of automated synthesis platforms could further enhance its utility in drug discovery pipelines. With these multifaceted applications, CAS No. 2098135-87-4 continues to be a compound of significant scientific and industrial relevance.